Cas no 63701-09-7 (Butanoic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-(methylsulfinyl)-, methyl ester,(2S)-)

• Product Name: Butanoic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-(methylsulfinyl)-, methyl ester,(2S)-
• CAS No: 63701-09-7
• MF: C₁₁H₂₁NO₅S
• MW: 279.353142499924
• CID: 1656242
• Update Time: 2025-05-21

Butanoic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-(methylsulfinyl)-, methyl ester,(2S)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-(methylsulfinyl)-, methyl ester,(2S)-
• methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-4-methanesulfinylbutanoate

• Inchi： 1S/C11H21NO5S/c1-11(2,3)17-10(14)12-8(9(13)16-4)6-7-18(5)15/h8H,6-7H2,1-5H3,(H,12,14)/t8-,18?/m0/s1
• InChI Key： VKIABJUARDZNRU-RFXRWSEHSA-N
• SMILES： C(OC)(=O)[C@@H](NC(OC(C)(C)C)=O)CCS(C)=O

Additional information on Butanoic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-(methylsulfinyl)-, methyl ester,(2S)-

Comprehensive Overview of Butanoic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-(methylsulfinyl)-, methyl ester,(2S)- (CAS No. 63701-09-7)

The compound Butanoic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-(methylsulfinyl)-, methyl ester,(2S)- (CAS No. 63701-09-7) is a specialized chiral ester with significant applications in pharmaceutical and organic synthesis. Its unique structure, featuring a methylsulfinyl group and a tert-butoxycarbonyl (Boc)-protected amino moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in peptide synthesis and asymmetric catalysis, aligning with the growing demand for enantioselective methodologies.

In recent years, the interest in sulfur-containing compounds like 63701-09-7 has surged, driven by their versatility in drug design and agrochemical applications. The methylsulfinyl functional group, in particular, is known for its ability to modulate solubility and bioavailability, making it a hotspot in medicinal chemistry. Additionally, the Boc-protected amino group offers stability during synthetic processes, a feature highly sought after in multi-step organic reactions. These attributes position Butanoic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-(methylsulfinyl)-, methyl ester,(2S)- as a compound of interest for researchers exploring green chemistry and sustainable synthesis routes.

The stereochemistry of (2S)-configured derivatives is another critical aspect of this compound. Enantiopure building blocks are essential for producing pharmaceuticals with reduced side effects, a topic gaining traction in FDA-approved drug development. Searches for chiral auxiliaries and asymmetric synthesis often highlight the importance of compounds like 63701-09-7, which serve as precursors for optically active therapeutics. Its compatibility with solid-phase peptide synthesis (SPPS) further enhances its utility in bioconjugation and protein engineering.

From an industrial perspective, scalability and purity are paramount. The compound’s methyl ester group facilitates easy derivatization, a feature leveraged in large-scale production of fine chemicals. Analytical techniques such as HPLC and NMR are commonly employed to verify the enantiomeric excess of 63701-09-7, ensuring compliance with stringent regulatory standards. This aligns with the broader trend of quality-by-design (QbD) in chemical manufacturing, a principle emphasized in recent ICH guidelines.

Environmental considerations also play a role in the compound’s relevance. The push for biodegradable reagents and low-toxicity intermediates has led to increased scrutiny of synthetic pathways involving sulfoxide derivatives. Butanoic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-(methylsulfinyl)-, methyl ester,(2S)- offers a balance between reactivity and environmental safety, making it a candidate for eco-friendly synthesis protocols. This resonates with the rising popularity of circular economy models in the chemical industry.

In summary, CAS No. 63701-09-7 represents a multifaceted tool for modern chemists, bridging gaps between chiral synthesis, peptide chemistry, and sustainable practices. Its structural features and functional groups cater to evolving needs in drug discovery and material science, ensuring its continued prominence in scientific literature and industrial applications.